Benzene, [2-bromo-1-(2-propenyloxy)ethyl]-

• CAS No.: 74249-41-5
• Molecular Formula: C11H13BrO
• Molecular Weight: 241.12 g/mol
• IUPAC Name: (2-bromo-1-prop-2-enoxyethyl)benzene
• InChI: InChI=1S/C11H13BrO/c1-2-8-13-11(9-12)10-6-4-3-5-7-10/h2-7,11H,1,8-9H2
• InChI Key: ROHJXHGPRHGWFT-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC(CBr)C1=CC=CC=C1

Description

Benzene, [2-bromo-1-(2-propenyloxy)ethyl]- is an organic compound that features a benzene ring substituted with a 2-bromo-1-(2-propenyloxy)ethyl group. This compound is part of the broader class of benzene derivatives, which are known for their aromatic properties and diverse applications in various fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the electrophilic aromatic substitution reaction, where benzene reacts with bromine in the presence of a Lewis acid catalyst such as aluminum chloride or ferric bromide . The resulting bromobenzene can then undergo further reactions to introduce the propenyloxy group.

Industrial Production Methods: Industrial production of this compound may involve large-scale bromination and subsequent functionalization processes. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product.

Types of Reactions:

Substitution Reactions: Benzene, [2-bromo-1-(2-propenyloxy)ethyl]- can undergo various substitution reactions, including nucleophilic and electrophilic substitutions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, depending on the reagents and conditions used.

Common Reagents and Conditions:

Electrophilic Substitution: Bromine, aluminum chloride, ferric bromide.

Nucleophilic Substitution: Sodium hydroxide, potassium hydroxide.

Major Products:

Substitution Products: Depending on the substituents introduced, the major products can vary widely, including different functionalized benzene derivatives.

Scientific Research Applications

Benzene, [2-bromo-1-(2-propenyloxy)ethyl]- has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development and pharmaceutical research.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of Benzene, [2-bromo-1-(2-propenyloxy)ethyl]- involves its interaction with various molecular targets through electrophilic and nucleophilic pathways. The benzene ring’s aromaticity plays a crucial role in stabilizing intermediates during reactions . The compound’s effects are mediated by its ability to undergo substitution reactions, forming new bonds and functional groups.

Comparison with Similar Compounds

Bromobenzene: A simpler benzene derivative with a single bromine substituent.

(2-Bromoethyl)benzene: Another benzene derivative with a bromoethyl group.

Benzene, (2-propenyloxy)-: A related compound with a propenyloxy group but without the bromine substituent.